Cas no 1798336-50-1 (Imino-oxo-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-(trifluoromethyl)-lambda6-sulfane)

• Product Name: Imino-oxo-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-(trifluoromethyl)-lambda6-sulfane
• CAS No: 1798336-50-1
• MF: C₁₃H₁₇BF₃NO₃S
• MW: 335.150192975998
• CID: 5463484
• Update Time: 2025-07-08

Imino-oxo-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-(trifluoromethyl)-lambda6-sulfane Chemical and Physical Properties

Names and Identifiers

• Imino-oxo-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-(trifluoromethyl)-lambda6-sulfane
• Z3270206462
• imino[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl](trifluoromethyl)-lambda6-sulfanone
• 4,4,5,5-tetramethyl-2-(4-(S-(trifluoromethyl)sulfonimidoyl)phenyl)-1,3,2-dioxaborolane

• Inchi： 1S/C13H17BF3NO3S/c1-11(2)12(3,4)21-14(20-11)9-5-7-10(8-6-9)22(18,19)13(15,16)17/h5-8,18H,1-4H3
• InChI Key： RNLKGIBLTCLPTR-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)(=N)=O

Computed Properties

• Exact Mass: 335.0974292 g/mol
• Monoisotopic Mass: 335.0974292 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 335.2
• Topological Polar Surface Area: 67.8

Additional information on Imino-oxo-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-(trifluoromethyl)-lambda6-sulfane

Introduction to Imino-Oxo-[4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl]-(Trifluoromethyl)-Lambda6-Sulfane (CAS No: 1798336-50-1)

The compound Imino-Oxo-[4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl]-(Trifluoromethyl)-Lambda6-Sulfane, identified by the CAS number 1798336-50-1, is a highly specialized organic compound with significant potential in various chemical and material science applications. This compound is notable for its unique structure and functional groups, which contribute to its versatile reactivity and utility in advanced chemical synthesis.

The name of the compound is derived from its structural components: the imino-oxo group attached to a phenyl ring substituted with a tetramethyl-dioxaborolane moiety and a trifluoromethyl sulfane group. The presence of the dioxaborolane ring suggests potential applications in boron-based chemistry and materials science. Recent studies have highlighted the importance of such compounds in the development of novel materials with tailored electronic properties.

Recent research has focused on the synthesis and characterization of this compound, particularly its reactivity under various conditions. For instance, investigations into its thermal stability and electronic properties have revealed promising results for its use in high-performance polymers and electronic devices. The trifluoromethyl group adds a layer of fluorine-based functionality, which is known for its inertness and ability to enhance chemical stability.

In terms of synthesis, this compound can be prepared through a combination of nucleophilic aromatic substitution and boron-mediated coupling reactions. The use of dioxaborolane moieties as intermediates has become increasingly popular due to their stability and ease of handling compared to other boron-containing reagents.

The application potential of this compound extends into areas such as drug delivery systems and advanced materials science. Its ability to undergo selective chemical transformations makes it a valuable building block in organic synthesis.

Furthermore, studies have shown that this compound exhibits unique optical properties under specific conditions, which could be exploited in the development of new optical materials or sensors.

In conclusion, the compound Imino-Oxo-[4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl]-(Trifluoromethyl)-Lambda6-Sulfane (CAS No: 1798336-50-1) represents a significant advancement in modern organic chemistry. Its versatile structure and functional groups make it a promising candidate for various applications across multiple disciplines.